Cas no 887346-78-3 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide
• CAS No: 887346-78-3
• MF: C₁₄H₁₅N₇OS₂
• MW: 361.445198297501
• CID: 5438594
• PubChem ID: 16451551
• Update Time: 2025-07-23

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)propanamide
• AKOS016247772
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyltetrazol-5-yl)sulfanylpropanamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanamide
• STL023077
• AKOS002250563
• 887346-78-3
• F3090-1962
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide

• Inchi： 1S/C14H15N7OS2/c1-3-11-16-17-13(24-11)15-12(22)9(2)23-14-18-19-20-21(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,15,17,22)
• InChI Key： MWNGDGRZUZOEIR-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC=CC=1)C(C)C(NC1=NN=C(CC)S1)=O

Computed Properties

• Exact Mass: 361.07795047g/mol
• Monoisotopic Mass: 361.07795047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.63±0.50(Predicted)

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide

Professional Introduction to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide (CAS No. 887346-78-3)

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 887346-78-3, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by the presence of two distinct heterocyclic moieties: the 5-ethylthiadiazole ring and the 1H-tetrazole moiety. These components are known for their ability to interact with biological targets in diverse ways, making them valuable in the design of novel therapeutic agents. The thiadiazole ring, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties, while the tetrazole group is recognized for its potential in modulating enzyme activity and cellular signaling pathways.

In recent years, there has been a surge in research focused on the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-(5-ethylthiadiazol-2-yl)-2-(1-phenyltetrazol-5-yl)sulfanylpropanamide aligns with this trend by integrating two pharmacologically relevant heterocycles into a single molecular framework. This design approach not only enhances the compound's potential biological activity but also opens up possibilities for structure-based drug design and optimization.

The sulfanylpropanamide moiety in the compound's name is another critical feature that contributes to its overall pharmacological profile. Sulfanyl groups are known to exhibit various biological activities, including antioxidant and anti-proliferative effects. When combined with the thiadiazole and tetrazole components, this moiety may enhance the compound's interaction with specific biological receptors or enzymes, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(5-ethylthiadiazol-2-yl)-2-(1-phenyltetrazol-5-yl)sulfanylpropanamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further experimental validation. For instance, virtual screening studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and neoplastic diseases.

The synthesis of N-(5-ethylthiadiazol-2-yl)-2-(1-phenyltetrazol-5-y)sulfanylpropanamide presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like high-performance liquid chromatography (HPLC), have enabled chemists to produce high-purity samples of this compound for further investigation.

In vitro studies have begun to uncover the potential biological activities of N-(5ethylthiadiazol-2y]l)-2-() sulfanylpropanamide. Initial experiments have shown promising results in terms of inhibiting certain inflammatory pathways and modulating enzyme activity. These findings are particularly encouraging given the growing interest in developing targeted therapies for chronic diseases such as cancer and autoimmune disorders. The compound's ability to interact with multiple biological targets suggests that it may have therapeutic applications across a wide range of conditions.

The integration of computational biology and high-throughput screening has further accelerated the discovery process for compounds like N-() sulfanylpropanamide. By leveraging large datasets and machine learning algorithms, researchers can rapidly identify potential drug candidates and optimize their properties for improved efficacy and safety. This interdisciplinary approach is essential for translating laboratory findings into tangible therapeutic benefits for patients.

The future prospects for N-() sulfanylpropanamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new applications. As our understanding of complex biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for a variety of diseases. The combination of cutting-edge synthetic chemistry, computational modeling, and experimental validation underscores the importance of collaborative efforts in advancing pharmaceutical science.